Cas no 246861-30-3 (1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane)
246861-30-3 structure
Product Name:1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane
CAS No:246861-30-3
MF:C13H28N4
MW:240.388222694397
CID:1418098
Update Time:2024-08-15
1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane Chemical and Physical Properties
Names and Identifiers
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- 1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane
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- Inchi: 1S/C13H28N4/c1-4-14-6-12-16-8-2-9-17(11-3-10-16)13-7-15-5-1/h14-15H,1-13H2
- InChI Key: ZGMXPFPPISTDFN-UHFFFAOYSA-N
- SMILES: N12CCCN(CCC1)CCNCCCNCC2
Computed Properties
- Exact Mass: 240.23164
Experimental Properties
- Density: 1.02±0.1 g/cm3(Predicted)
- Boiling Point: 361.3±10.0 °C(Predicted)
- PSA: 30.54
- pka: 10.53±0.20(Predicted)
1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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